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Compound of Interest

Compound Name: tert-Butylchlorodiphenylsilane

Cat. No.: B126151 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Tert-Butylchlorodiphenylsilane (TBDPSCl) is a sterically hindered organosilicon compound

widely employed in organic synthesis as a versatile protecting group for hydroxyl and amine

functionalities. Its robust stability under a range of reaction conditions, particularly acidic and

basic environments, makes it an invaluable tool in the multi-step synthesis of complex

molecules, including active pharmaceutical ingredients. This technical guide provides a

comprehensive overview of TBDPSCl, including its chemical and physical properties, detailed

experimental protocols for its use, and its strategic application in synthetic chemistry.

Core Properties of tert-Butylchlorodiphenylsilane
Tert-Butylchlorodiphenylsilane is a colorless to light yellow liquid valued for its ability to form

stable tert-butyldiphenylsilyl (TBDPS) ethers.[1][2][3] Its key identifiers and physicochemical

properties are summarized below.
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Property Value

CAS Number 58479-61-1

Molecular Formula C₁₆H₁₉ClSi

Molecular Weight 274.86 g/mol [2][4]

Appearance Colorless to light yellow/brown liquid[5][6]

Density 1.057 g/mL at 25 °C[2]

Boiling Point 90 °C at 0.01 mmHg[2][5]

Refractive Index n20/D 1.568 (lit.)[2]

Solubility Miscible with most organic solvents[2]

Sensitivity Moisture sensitive[2][5]

Role in Synthetic Chemistry: A Protecting Group
Strategy
In complex organic syntheses, particularly in drug development, it is often necessary to

temporarily block a reactive functional group to prevent it from interfering with a desired

chemical transformation elsewhere in the molecule.[5][7] TBDPSCl serves as an excellent

silylating agent for this purpose, primarily for the protection of alcohols.[6]

The TBDPS group offers significant advantages over other common silyl ethers, such as tert-

butyldimethylsilyl (TBDMS) ethers:

Enhanced Stability: The steric bulk provided by the two phenyl rings and the tert-butyl group

makes TBDPS ethers highly resistant to acidic hydrolysis and a wide range of other

reagents.[1][8] They are notably more stable than TBDMS ethers and can withstand

conditions that would cleave the latter.[8]

Selective Reactivity: TBDPSCl shows a high preference for reacting with primary hydroxyl

groups over more sterically hindered secondary and tertiary alcohols, allowing for selective

protection in poly-functionalized molecules.[8][9]
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This strategic use of protection and subsequent deprotection is a cornerstone of modern

synthetic chemistry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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